Cas no 794514-01-5 (1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid)

1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid structure
794514-01-5 structure
Product Name:1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid
CAS No:794514-01-5
MF:C9H8N2O2
MW:176.172021865845
CID:2195776
PubChem ID:18735267
Update Time:2025-04-21

1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid
    • 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 1-methyl-
    • RCNGBLVEXZUVTP-UHFFFAOYSA-N
    • 794514-01-5
    • SCHEMBL6513795
    • DB-354488
    • Inchi: 1S/C9H8N2O2/c1-11-7-3-2-4-10-6(7)5-8(11)9(12)13/h2-5H,1H3,(H,12,13)
    • InChI Key: RCNGBLVEXZUVTP-UHFFFAOYSA-N
    • SMILES: OC(C1=CC2=C(C=CC=N2)N1C)=O

Computed Properties

  • Exact Mass: 176.058577502Da
  • Monoisotopic Mass: 176.058577502Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1Ų
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